1-[4-(1,3-Dioxolan-2-yl)phenyl]-4,4-dimethylpent-1-en-3-one

• CAS No.: 92930-03-5
• Molecular Formula: C16H20O3
• Molecular Weight: 260.33 g/mol
• IUPAC Name: 1-[4-(1,3-dioxolan-2-yl)phenyl]-4,4-dimethylpent-1-en-3-one
• InChI: InChI=1S/C16H20O3/c1-16(2,3)14(17)9-6-12-4-7-13(8-5-12)15-18-10-11-19-15/h4-9,15H,10-11H2,1-3H3
• InChI Key: UCGMVQMYTNORTC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)C=CC1=CC=C(C=C1)C2OCCO2

Description

1-[4-(1,3-Dioxolan-2-yl)phenyl]-4,4-dimethylpent-1-en-3-one is a useful research compound. Its molecular formula is C16H20O3 and its molecular weight is 260.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

100 g (0.5612 mol) of 4-(1,3-dioxolan-2-yl)-benzaldehyde and 56.1 g (0.56 mol) of pinacoline are dissolved in a mixture of 280 ml of ethanol and 56 ml of water, and 17 ml of 10% strength sodium hydroxide solution are added at room temperature. The mixture is subsequently stirred for 1 hour, 0.56 g of solid sodium hydroxide are added and the mixture is subsequently stirred for 2 days. Thereafter, the precipitate is filtered off with suction, washed with 200 ml of ethanol/water (1:1) and then with water, dried and recrystallized twice from ethanol. 56.5 g (39% of theory) of 4,4-dimethyl-1-[4-(1,3-dioxolan-2-yl)-phenyl]-1-penten-3-one of melting point 79°-81° C. are obtained.